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Compound of Interest

Compound Name: 1-Chloro-2-propanol

Cat. No.: B090593

A Comprehensive Technical Guide to 1-Chloro-2-
propanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-chloro-2-propanol, a significant
chemical intermediate. The document details its nomenclature, chemical identifiers, and
physicochemical properties. Furthermore, it outlines key experimental protocols for its
synthesis, purification, and analysis, and presents logical workflows for its safe handling and
industrial production.

Nomenclature and Chemical Identifiers

1-Chloro-2-propanol is a secondary alcohol and an organochlorine compound.[1] Its
systematic IUPAC name is 1-chloropropan-2-ol.[1][2][3][4] It is also commonly known by a

variety of synonyms.

A comprehensive list of identifiers for 1-chloro-2-propanol is provided in the table below,
facilitating its unambiguous identification in literature, databases, and regulatory documents.
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Identifier Type Identifier

IUPAC Name 1-chloropropan-2-ol[1][2][3][4]

Propylene chlorohydrin, 1-Chloro-2-

hydroxypropane, Chloroisopropyl alcohol, sec-

Synonyms )
Propylene chlorohydrin, alpha-Propylene
chlorohydrin[1][4][5][6][7]
CAS Number 127-00-4[1][5][8]
PubChem CID 31370[1]
EC Number 204-819-6[1][8]
UN Number 2611[1]
InChl Key YYTSGNJITASLUOY-UHFFFAQOYSA-N[1][8]
inChi INChl=1S/C3H7CIO/c1-3(5)2-
n
4/h3,5H,2H2,1H3[1][8]
SMILES CC(O)CCl[g]
Molecular Formula C3H7CIO[1][5]

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of 1-chloro-2-propanol
Is presented below. This data is essential for its handling, storage, and use in experimental
settings.
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Property Value Reference

Molecular Weight 94.54 g/mol [11[5]1I8]
Clear colorless to light amber

Appearance o [1]
liquid

Odor Mild, non-residual odor [1]

- _ 126-127 °C (259-261 °F) at

Boiling Point (1118191
760 mmHg

Density 1.111-1.115 g/mL at 20-25°C  [1][8][9]

Flash Point 125 °F (51.7 °C) [1109]

Solubility in Water

> 100 mg/mL at 73 °F

[1]9]

Vapor Pressure

4.9 mmHg at 68 °F

[9]

Vapor Density

3.3 (relative to air)

[9]

Refractive Index

1.4392 at 20 °C

[1](8]

Lower Explosive Limit (LEL)

4.1% at 158°F

[9]

Upper Explosive Limit (UEL)

8.5% at 158°F

[9]

Experimental Protocols
Synthesis of 1-Chloro-2-propanol

1-Chloro-2-propanol is primarily synthesized through the chlorohydrination of propylene. This

process involves the reaction of propylene with chlorine in the presence of water. This reaction

yields a mixture of two isomers, with 1-chloro-2-propanol being the major product

(approximately 90%) and 2-chloro-1-propanol as the minor product.

A general laboratory-scale synthesis can be described as follows:

Materials:

e Propylene gas
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e Chlorine gas

e Deionized water

o Reaction vessel equipped with a gas inlet, stirrer, and temperature control
Procedure:

o Charge the reaction vessel with deionized water.

e Cool the vessel to the desired reaction temperature, typically between 0 and 10 °C.

o Simultaneously bubble propylene and chlorine gas through the stirred water. The flow rates
should be carefully controlled to maintain a slight excess of propylene.

e Monitor the reaction progress by analyzing aliquots for the consumption of starting materials
and the formation of chloropropanols.

o Upon completion, the reaction mixture will contain the two isomers of propylene chlorohydrin.

This isomeric mixture is often used directly in the subsequent step for the production of
propylene oxide.

Purification

For applications requiring high purity 1-chloro-2-propanol, separation from its isomer and
other impurities is necessary. Fractional distillation is a common method for purification.

Apparatus:

Distillation flask

Fractionating column (e.g., Vigreux or packed column)

Condenser

Receiving flask

Heating mantle
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e Vacuum source (optional, for reduced pressure distillation)

Procedure:

o Charge the crude 1-chloro-2-propanol mixture into the distillation flask.
o Assemble the fractional distillation apparatus.

» Heat the flask gently. The more volatile components will begin to vaporize and rise through
the fractionating column.

o Carefully control the heating rate to maintain a steady distillation.

o Collect the fractions at their respective boiling points. 1-Chloro-2-propanol has a boiling
point of approximately 127 °C at atmospheric pressure.

e For temperature-sensitive applications or to lower the boiling point, the distillation can be
performed under reduced pressure.

Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is a highly effective technique for the
analysis and quantification of 1-chloro-2-propanol.

Instrumentation:

e Gas chromatograph with a suitable capillary column (e.g., a polar column for good
separation of isomers)

e Mass spectrometer detector
o Autosampler (optional)
Procedure:

o Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent, such as
ethyl acetate. An internal standard (e.g., a deuterated analog) can be added for improved
guantification.
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e Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC.

o Chromatographic Separation: The components of the sample are separated based on their
volatility and interaction with the stationary phase of the column. A temperature program is
typically used to achieve optimal separation.

e Mass Spectrometric Detection: As the separated components elute from the column, they
are ionized and fragmented in the mass spectrometer. The resulting mass spectrum provides
a unique fingerprint for each compound, allowing for its identification.

e Quantification: The concentration of 1-chloro-2-propanol can be determined by comparing
the peak area of the analyte to that of the internal standard or by using an external

calibration curve.

Industrial Production and Safety Workflow

The industrial production of propylene oxide via the chlorohydrin process is a major application
of 1-chloro-2-propanol. The following diagram illustrates the key steps in this pathway.
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Chlorohydrin Process for Propylene Oxide Production

Propylene Chlorine

Chlorohydrination Reaction

4
Propylene Chlorohydrin Mixture Base
(1-Chloro-2-propanol & 2-Chloro-1-propanol) (e.g., Calcium Hydroxide)

Dehydrochlorination
Propylene Oxide

Click to download full resolution via product page

Salt Waste
(e.g., Calcium Chloride)

Caption: Production of Propylene Oxide via the Chlorohydrin Process.

Given its hazardous properties, the safe handling of 1-chloro-2-propanol is of paramount
importance. The following workflow outlines the key safety considerations and procedures.
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Safe Handling Workflow for 1-Chloro-2-propanol

Start: Handling Required

Conduct Risk Assessment

l

Select and Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Ensure Adequate Ventilation
(Fume Hood)

:

Handle with Care
(Avoid Inhalation, Ingestion, Skin Contact)

No

Store in a Cool, Dry, Well-Ventilated Area
(Away from Ignition Sources)

Follow Spill Cleanup Protocol
(Absorb, Ventilate, Dispose as Hazardous Waste)

T

Dispose of Waste as Hazardous Material

End: Handling Complete

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1-Chloro-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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